Cas no 27959-79-1 (Cyclobutaneacetic acid,3-carboxy-2,2-dimethyl-, dihexyl ester (6CI,8CI))

• Product Name: Cyclobutaneacetic acid,3-carboxy-2,2-dimethyl-, dihexyl ester (6CI,8CI)
• CAS No: 27959-79-1
• MF: C₂₁H₃₈O₄
• MW: 354.524027347565
• CID: 265159
• PubChem ID: 220111
• Update Time: 2025-04-19

Cyclobutaneacetic acid,3-carboxy-2,2-dimethyl-, dihexyl ester (6CI,8CI) Chemical and Physical Properties

Names and Identifiers

• Cyclobutaneacetic acid,3-carboxy-2,2-dimethyl-, dihexyl ester (6CI,8CI)
• 3-(HEXOXYCARBONYLMETHYL)-2,2-DIMETHYLCYCLOBUTANECARBOXYLIC ACID, HEXYL ESTER
• ((1S)-3c-hexyloxycarbonyl-2,2-dimethyl-cyclobut-r-yl)-acetic acid hexyl ester
• ((1S)-3c-Hexyloxycarbonyl-2,2-dimethyl-cyclobut-r-yl)-essigsaeure-hexylester
• DestoMycin
• destomycin A
• Destonate 20
• Destonmycin A
• Hygromycin-B
• 27959-79-1
• Pinic acid, Dihexyl ester
• 3-(HEXOXYCARBONYLMETHYL)-2, HEXYL ESTER
• DTXSID201034010
• NSC-2394
• NSC2394

• Inchi： 1S/C21H38O4/c1-5-7-9-11-13-24-19(22)16-17-15-18(21(17,3)4)20(23)25-14-12-10-8-6-2/h17-18H,5-16H2,1-4H3/t17-,18-/m1/s1
• InChI Key： LQWWBUISXKONLQ-QZTJIDSGSA-N
• SMILES： O(CCCCCC)C([C@H]1C[C@H](CC(=O)OCCCCCC)C1(C)C)=O

Computed Properties

• Exact Mass: 354.27714
• Monoisotopic Mass: 354.27700969g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 15
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.2
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.6
• LogP: 5.28580

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Dicarboxylic acids and derivatives